Cas no 1250764-81-8 (3-[(1H-1,2,4-triazol-1-yl)methyl]piperidine)

• Product Name: 3-[(1H-1,2,4-triazol-1-yl)methyl]piperidine
• CAS No: 1250764-81-8
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• CID: 5177751
• Update Time: 2026-03-05

3-[(1H-1,2,4-triazol-1-yl)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(1H-1,2,4-triazol-1-ylmethyl)piperidine
• 3-[(1H-1,2,4-triazol-1-yl)methyl]piperidine dihydrochloride
• 3-[(1H-1,2,4-triazol-1-yl)methyl]piperidine
• Piperidine, 3-(1H-1,2,4-triazol-1-ylmethyl)-

• Inchi： 1S/C8H14N4/c1-2-8(4-9-3-1)5-12-7-10-6-11-12/h6-9H,1-5H2
• InChI Key： OIJPPRAITGSIRG-UHFFFAOYSA-N
• SMILES： N1CCCC(CN2C=NC=N2)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• XLogP3: 0.3
• Topological Polar Surface Area: 42.7

Additional information on 3-[(1H-1,2,4-triazol-1-yl)methyl]piperidine

3-[(1H-1,2,4-Triazol-1-yl)methyl]piperidine: A Comprehensive Overview

3-[(1H-1,2,4-Triazol-1-yl)methyl]piperidine (CAS No. 1250764-81-8) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a piperidine ring with a triazole group. The integration of these two functional groups imparts distinctive chemical properties, making it a valuable molecule for research and industrial applications.

The piperidine moiety in the molecule is a six-membered ring containing one nitrogen atom. This structure contributes to the compound's stability and reactivity. The triazole group, on the other hand, is a five-membered aromatic ring containing three nitrogen atoms. Triazoles are known for their high stability and ability to form strong hydrogen bonds, which are crucial for various chemical reactions. The combination of these two groups in 3-[(1H-1,2,4-triazol-1-yl)methyl]piperidine creates a molecule with exceptional versatility.

Recent studies have highlighted the potential of 3-[(1H-1,2,4-triazol-1-yl)methyl]piperidine in drug discovery and development. Its ability to act as a ligand in metalloenzyme inhibition has been extensively explored. Researchers have found that this compound can effectively bind to metal ions such as zinc and copper, which are critical for the activity of many enzymes. This property makes it a promising candidate for the development of new drugs targeting diseases associated with metalloenzyme dysregulation.

In addition to its biological applications, 3-[(1H-1,2,4-triazol-1-yl)methyl]piperidine has also shown potential in materials science. Its ability to form stable coordination complexes has led to its use in the synthesis of novel materials with unique electronic and mechanical properties. For instance, recent research has demonstrated that this compound can be used as a building block for constructing metal-organic frameworks (MOFs), which have applications in gas storage and catalysis.

The synthesis of 3-[(1H-1,2,4-triazol-1-yl)methyl]piperidine involves a multi-step process that typically begins with the preparation of the triazole precursor. The piperidine ring is then introduced through nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield.

From an environmental perspective, 3-[(1H-1,2,4-triazol-1-y